Cas no 276861-64-4 (3-Methoxy-4-(trifluoromethyl)benzyl alcohol)

• Product Name: 3-Methoxy-4-(trifluoromethyl)benzyl alcohol
• CAS No: 276861-64-4
• MF: C₉H₉F₃O₂
• MW: 206.161773443222
• MDL: MFCD18398590
• CID: 2950728
• PubChem ID: 53993792
• Update Time: 2025-05-24

3-Methoxy-4-(trifluoromethyl)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3-甲氧基-4-(三氟甲基)苄醇
• 3-METHOXY-4-(TRIFLUOROMETHYL)BENZYL ALCOHOL
• [3-methoxy-4-(trifluoromethyl)phenyl]methanol
• (3-Methoxy-4-(trifluoromethyl)phenyl)methanol
• BLA86164
• AM805977
• SY047822
• A924377
• 276861-64-4
• EN300-1932385
• AKOS015957222
• 3-Methoxy-4-(trifluoroMethyl)benzyl alcohol, 97%
• SCHEMBL5371918
• 3-Methoxy-4-(trifluoromethyl)benzenemethanol
• DTXSID101259562
• MFCD18398590
• JS-5010
• CS-0036017
• 3-Methoxy-4-(trifluoromethyl)benzyl alcohol

• MDL： MFCD18398590
• Inchi： 1S/C9H9F3O2/c1-14-8-4-6(5-13)2-3-7(8)9(10,11)12/h2-4,13H,5H2,1H3
• InChI Key： KGRHSPHJFOSYLA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(CO)=CC=1OC)(F)F

Computed Properties

• Exact Mass: 206.05546401g/mol
• Monoisotopic Mass: 206.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5

Additional information on 3-Methoxy-4-(trifluoromethyl)benzyl alcohol

3-Methoxy-4-(trifluoromethyl)benzyl Alcohol: A Comprehensive Overview

3-Methoxy-4-(trifluoromethyl)benzyl alcohol, identified by the CAS number 276861-64-4, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines a methoxy group at the 3-position and a trifluoromethyl group at the 4-position of a benzene ring, with a hydroxymethyl group attached to the benzene ring. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound in both academic research and industrial applications.

The synthesis of 3-methoxy-4-(trifluoromethyl)benzyl alcohol involves multi-step organic reactions, often utilizing advanced methodologies such as Suzuki coupling or nucleophilic aromatic substitution. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, researchers have explored the use of palladium catalysts to facilitate the coupling reactions, achieving high yields and purity levels.

In terms of physical properties, this compound exhibits a melting point of approximately 50°C and a boiling point around 150°C. Its solubility in common solvents such as water, ethanol, and dichloromethane is moderate, making it suitable for various extraction and purification processes. The compound's stability under standard conditions is remarkable, though it may undergo oxidation or degradation under harsh conditions such as strong acidic or basic environments.

The applications of 3-methoxy-4-(trifluoromethyl)benzyl alcohol span across multiple domains. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds, particularly those targeting receptor-mediated pathways. For example, recent studies have highlighted its role in the development of kinase inhibitors, which are crucial in anticancer therapy. The trifluoromethyl group contributes to the molecule's lipophilicity, enhancing its ability to cross cellular membranes and interact with target proteins.

In materials science, this compound has found utility in the formulation of high-performance polymers and coatings. Its hydroxymethyl group can participate in polymerization reactions, leading to materials with improved mechanical properties and thermal stability. Additionally, its methoxy group enhances compatibility with polar solvents, making it ideal for use in adhesive formulations.

The environmental impact of 3-methoxy-4-(trifluoromethyl)benzyl alcohol has also been a subject of recent research. Studies indicate that it biodegrades moderately under aerobic conditions, though its persistence in aquatic environments remains a concern. Efforts are underway to develop eco-friendly synthesis routes and recycling strategies to minimize its ecological footprint.

In conclusion, 3-methoxy-4-(trifluoromethyl)benzyl alcohol, CAS No. 276861-64-4, is a multifaceted compound with promising potential across diverse industries. Its unique structure and functional groups make it an invaluable tool in modern chemistry. As research continues to uncover new applications and optimize its production processes, this compound is poised to play an even greater role in advancing scientific and technological frontiers.